Cas no 3980-52-7 (5,5-dimethyl-1,3-oxazolidine-2-thione)

• Product Name: 5,5-dimethyl-1,3-oxazolidine-2-thione
• CAS No: 3980-52-7
• MF: C₅H₉NOS
• MW: 131.196059942245
• CID: 1511247
• PubChem ID: 3034515
• Update Time: 2025-04-21

5,5-dimethyl-1,3-oxazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-1,3-oxazolidine-2-thione
• 5,5-Dimethyloxazolidin-2-thion
• AKOS006350906
• 5,5'-Dimethyl-2-thiooxazolidone
• 5,5-Dimethyl-2-oxazolidinthion
• 5,5-dimethyl-oxazolidine-2-thione
• NSC79164
• 5,5-dimethyloxazolidine-2-thione
• 2-Oxazolidinethione, 5,5-dimethyl-
• AC1MHXNS
• 5.5-Dimethyl-2-thiooxo-oxazolidin
• 5,5-Dimethyl-oxazolidin-2-thion
• NCIOpen2_000919
• 5,5-Dimethyloxazolidin-2-thion; AKOS006350906; 5,5'-Dimethyl-2-thiooxazolidone; 5,5-Dimethyl-2-oxazolidinthion; 5,5-dimethyl-oxazolidine-2-thione; NSC79164; 5,5-dimethyloxazolidine-2-thione; 2-Oxazolidinethione, 5,5-dimethyl-; AC1MHXNS; 5.5-Dimethyl-2-thiooxo-oxazolidin; 5,5-Dimethyl-oxazolidin-2-thion; NCIOpen2_000919;
• DTXSID20192875
• 5,5-DIMETHYL-2-MERCAPTOOXAZOLINE
• 3980-52-7
• AI3-52412
• NSC 79164
• 5,5-DIMETHYL-2-OXAZOLIDINETHIONE
• UNII-XN26Z74DZE
• NSC-79164
• XN26Z74DZE
• DS-004316

• Inchi： 1S/C5H9NOS/c1-5(2)3-6-4(8)7-5/h3H2,1-2H3,(H,6,8)
• InChI Key： KQFUFUCGYCUHEV-UHFFFAOYSA-N
• SMILES： S=C1NCC(C)(C)O1

Computed Properties

• Exact Mass: 131.04057
• Monoisotopic Mass: 131.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines